Cas no 239-01-0 (11H-Benzoacarbazole)

• Product name: 11H-Benzoacarbazole
• CAS No: 239-01-0
• MF: C₁₆H₁₁N
• MW: 217.265243768692
• MDL: MFCD00215939
• CID: 260449
• PubChem ID: 354335263

11H-Benzoacarbazole Chemical and Physical Properties

Names and Identifiers

• 11H-Benzo[a]carbazole
• 1,2-Benzcarbazole
• 1,2-Benzocarbazole
• 11-Azachrysofluorene
• 11H-Benzo[a]carbazole200µg
• 11H-benzo<a>carbazole
• 1H-benzo<a>carbazole
• Benzo[a]carbazole
• EINECS 205-945-4
• NSC 403640
• NSC 60421
• Benzocarbazole
• BENZO(A)CARBAZOLE
• 11H-Benzo(a)carbazole
• 3Y3SPE26QX
• MYKQKWIPLZEVOW-UHFFFAOYSA-N
• WLN: T D6 B566 CMJ
• benzo[3,4]carbazole
• benzo[1,2]carbazole
• 1,2-Benzo-carbazole
• NSC60421
• BRN 0155940
• 11H-benzo[a]carbazole, 99%
• CHEMBL1173622
• NSC403640
• AKOS024329811
• CS-0012573
• 239-01-0
• C16H11N
• A847649
• 67526-84-5
• UNII-3Y3SPE26QX
• DTXSID80946694
• NS00041489
• AS-57456
• 5-20-08-00456 (Beilstein Handbook Reference)
• BDBM50322599
• SY234275
• FT-0699779
• PD179288
• SCHEMBL70791
• Y10638
• B4635
• Q27258199
• MFCD00215939
• NSC-60421
• NSC-403640
• 1,2-Benzocarbazole; 11-Azachrysofluorene; Benzo[a]carbazole; NSC 403640; NSC 60421
• DA-29865
• 11H-Benzoacarbazole

• MDL： MFCD00215939
• Inchi： 1S/C16H11N/c1-2-6-12-11(5-1)9-10-14-13-7-3-4-8-15(13)17-16(12)14/h1-10,17H
• InChI Key： MYKQKWIPLZEVOW-UHFFFAOYSA-N
• SMILES： N1([H])C2=C([H])C([H])=C([H])C([H])=C2C2C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C3C1=2
• BRN： 0155940

Computed Properties

• Exact Mass: 217.089149g/mol
• Surface Charge: 0
• XLogP3: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 217.089149g/mol
• Monoisotopic Mass: 217.089149g/mol
• Topological Polar Surface Area: 15.8Ų
• Heavy Atom Count: 17
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 1.277
• Melting Point: 231.0 to 235.0 deg-C
• Boiling Point: 456 ºC
• Flash Point: 208 ºC
• Refractive Index: 1.8230 (estimate)
• PSA: 15.79000
• LogP: 4.47430
• λmax: 354(EtOH)(lit.)

11H-Benzoacarbazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• RTECS：DE7025000
• Hazardous Material Identification：
• Storage Condition：Ventilation and low temperature drying

11H-Benzoacarbazole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles